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Compound of Interest |

Diphosphoric acid,
Compound Name:
tetraammonium salt

CAS No.: 13765-35-0

\ J

Executive Summary

Tetraammonium pyrophosphate ([(NH4)aP207]; CAS: 13765-35-0) is the fully ammoniated salt
of pyrophosphoric acid. Distinct from its highly alkaline sodium counterpart (Tetrasodium
Pyrophosphate, TSPP), the ammonium variant offers unique solubility profiles, lower pH
alkalinity, and specific utility in systems where sodium ions are detrimental (e.g., specific
biological buffers, ash-free chemical synthesis, and high-performance liquid fertilizers). This
guide analyzes its physicochemical stability, hydrolysis kinetics, and role as a sequestering
agent.

Chemical Identity & Structural Analysis[1]
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Property Detail

Chemical Name Tetraammonium Pyrophosphate

Ammonium Pyrophosphate; Pyrophosphoric

Synonyms ) )
acid, tetraammonium salt
CAS Number 13765-35-0
Molecular Formula (NH4)aP207
Molecular Weight 246.10 g/mol
Two phosphate groups linked by a
Structure phosphoanhydride bond (P-O-P), neutralized by

four ammonium cations.[1][2][3]

Structural Diagram (DOT Visualization)

The following diagram illustrates the dissociation and the vulnerable phosphoanhydride bond
subject to hydrolysis.
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Caption: Dissociation and hydrolysis pathway of tetraammonium pyrophosphate.[4]

Physicochemical Properties[5][6][7]1[8][9][10][11][12]
[13][14]
Solubility & Hygroscopicity

Tetraammonium pyrophosphate is highly water-soluble, significantly exceeding the solubility of
sodium pyrophosphate. This property is exploited in the formulation of high-analysis liquid
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fertilizers (e.g., 10-34-0 grades) where preventing precipitation is critical.

e Hygroscopicity: The solid salt is hygroscopic and can deliquesce in high humidity,
necessitating storage in tightly sealed containers.

pH Profile & Buffering

Unlike Tetrasodium Pyrophosphate (pH ~10.2 for a 1% solution), Tetraammonium
Pyrophosphate solutions are mildly alkaline to neutral.

o Estimated pH (1% aq): ~8.0 — 9.0

e Mechanism: The pH is determined by the balance between the hydrolysis of the
pyrophosphate anion (acting as a base,

) and the dissociation of the ammonium cation (acting as a weak acid,

). Since the pyrophosphate anion is a stronger base than the ammonium ion is an acid, the
solution remains alkaline but less aggressive than alkali metal salts.

Thermal Stability

The compound is thermally unstable compared to metal salts.
o Decomposition: Upon heating (>150°C), it releases ammonia gas (

), reverting to acidic pyrophosphates or condensing further into polyphosphoric
acid/polyphosphates.

e Reaction:
(Simplified)

Synthesis & Manufacturing

The synthesis typically involves the direct neutralization of pyrophosphoric acid (or
superphosphoric acid) with anhydrous ammonia or ammonium hydroxide.

Reaction Workflow:
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e Precursor Preparation: Dehydration of Orthophosphoric acid (

) to form Pyrophosphoric acid (
).
e Ammoniation: Controlled addition of Ammonia (
) under cooling to prevent hydrolysis of the P-O-P bond.

o Crystallization: Precipitation using ethanol or spray drying (carefully controlled temperature)

to obtain the solid salt.
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(H3PO4)
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(>200°C)

Pyrophosphoric Acid Anhydrous Ammonia
(H4P207) (NH3)

Neutralization Reactor
(Cooling Required)

Tetraammonium Pyrophosphate
(Solution/Solid)
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Caption: Industrial synthesis pathway via ammoniation of pyrophosphoric acid.

Mechanistic Applications
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Metal Chelation & Sequestration

Similar to EDTA and sodium pyrophosphate, the tetraammonium variant acts as a bidentate
ligand. It effectively sequesters divalent cations (

e Mechanism: The pyrophosphate anion forms soluble complexes with metal ions, preventing
precipitation.

e Advantage: In applications requiring "ash-free" results (e.g., catalyst preparation or
electronics), the ammonium salt is preferred because calcination removes the cation
completely (

leaves), leaving no sodium residue.

Biological & PCR Applications

While less common than dNTPs, pyrophosphate is a byproduct of DNA polymerization.
Tetraammonium pyrophosphate is used as a reagent in:

o Pyrophosphorolysis: The reverse reaction of DNA polymerization.

» Buffers: Used where sodium ions might interfere with enzyme kinetics or protein folding.

Flame Retardants

Ammonium pyrophosphate is a key component in intumescent flame retardant systems.[5]

e Action: Upon exposure to fire, it decomposes to release non-flammable ammonia gas
(diluting oxygen) and forms a phosphoric acid char layer that insulates the substrate.

Experimental Protocol: Preparation of Stock
Solution
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Objective: Prepare a 100 mM Tetraammonium Pyrophosphate stock solution (pH 8.5).
Materials:

e Tetraammonium Pyrophosphate solid (MW: 246.10 g/mol ).

» Nuclease-free water (for biological applications).

o Ammonium Hydroxide (to adjust pH if necessary).

Procedure:

e Weighing: Weigh 2.46 g of Tetraammonium Pyrophosphate.

» Dissolution: Add to 80 mL of deionized/nuclease-free water. Stir until completely dissolved
(dissolution is endothermic; solution may cool).

e pH Adjustment: Measure pH. It should be naturally around 8-9. If a specific pH (e.g., 8.5) is
required, adjust carefully with dilute Ammonium Hydroxide or Phosphoric Acid. Avoid using
NaOH or HCI to maintain ion purity.

e Final Volume: Bring volume to 100 mL with water.
o Filtration: Filter through a 0.22 um membrane if sterility is required.

o Storage: Store at 4°C. Note: Aqueous solutions are subject to slow hydrolysis to
orthophosphate, especially at higher temperatures or acidic pH. Use fresh or freeze aliquots.

Safety & Toxicology (SDS Summary)
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Hazard Class Description

) May cause respiratory irritation. Decomposes to
Inhalation .
release Ammonia gas.[5]

) Irritant.[6][7][8] Prolonged contact may cause
Skin/Eye Contact N
dermatitis.

Use in a fume hood if heating is involved. Wear

Handling
gloves and safety goggles.
Store in a cool, dry place away from strong
Storage oxidizers and strong bases (which release
ammonia).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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